Cas no 40226-95-7 (1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-)

1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-, is a versatile compound with unique structural features. This cis-isomer exhibits enhanced stability and reactivity due to its dihydro and dioxo substituents. Its modular structure facilitates synthetic applications, making it an attractive building block for the development of novel organic compounds. The compound's inherent properties make it suitable for various research and pharmaceutical applications.

1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis- structure

40226-95-7 structure

Product Name:1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-

CAS No:40226-95-7

MF:C₅H₈N₂O₃S

MW:176.193619728088

MDL:MFCD18431644

CID:3968021

PubChem ID:1550001

Update Time:2025-06-19

1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis- Chemical and Physical Properties

Names and Identifiers

- 1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-
- cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
- 1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis- (9CI)
- NSC-607167
- SCHEMBL10732479
- cis-perhydrothieno[3,4-d]imidazol-2-one 5,5-dioxide
- cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one5,5-dioxide
- (3aR,6aS)-5,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-2-one
- MFCD18431644
- (3aR,6aS)-hexahydro-1H-5
- 40226-95-7
- (3aR,6aS)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
- (3AR,6AS)-HEXAHYDRO-5??-THIENO[3,4-D]IMIDAZOLE-2,5,5-TRIONE
- AKOS002679150
- 1609431-02-8
- E?-thieno[3,4-d]imidazole-2,5,5-trione
- NSC607167
- MDL： MFCD18431644
- Inchi： 1S/C5H8N2O3S/c8-5-6-3-1-11(9,10)2-4(3)7-5/h3-4H,1-2H2,(H2,6,7,8)/t3-,4+
- InChI Key： ZDWQNWWGFIYOOO-ZXZARUISSA-N
- SMILES： C1(=O)N[C@@]2([H])CS(=O)(=O)C[C@@]2([H])N1

Computed Properties

Exact Mass: 176.02556330Da
Monoisotopic Mass: 176.02556330Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 83.7Å²

1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1233057-1g	cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7	95%	1g	$255	2024-06-06
eNovation Chemicals LLC	Y1233057-5g	cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7	95%	5g	$930	2024-06-06
abcr	AB472475-250 mg	cis-Tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7		250mg	€193.50	2023-04-21
abcr	AB472475-1 g	cis-Tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7		1g	€289.80	2023-04-21
abcr	AB472475-5 g	cis-Tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7		5g	€1,012.20	2023-04-21
eNovation Chemicals LLC	Y1233057-1g	cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7	95%	1g	$255	2025-03-01
eNovation Chemicals LLC	Y1233057-5g	cis-tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7	95%	5g	$955	2023-02-23
AN HUI ZE SHENG Technology Co., Ltd.	PH008352-25mg		40226-95-7		25mg	￥2041.72	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD761597-1g	cis-Tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7	97%	1g	￥1888.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD761597-5g	cis-Tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide	40226-95-7	97%	5g	￥5766.0	2024-04-18